Cas no 56758-73-7 (2,3-Pentadienoic acid, 2-methyl-)

• Product Name: 2,3-Pentadienoic acid, 2-methyl-
• CAS No: 56758-73-7
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 347891
• PubChem ID: 135677588
• Update Time: 2025-04-19

2,3-Pentadienoic acid, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,3-Pentadienoic acid, 2-methyl-
• 2-methylpenta-2,3-dienoic acid
• 56758-73-7
• 2-methyl-penta-2,3-dienoic acid
• AKOS006379379
• 2-methyl-2,3-pentadienoic acid
• SCHEMBL26125
• DTXSID10574545

• Inchi： 1S/C6H8O2/c1-3-4-5(2)6(7)8/h3-4H,1-2H3
• InChI Key： JSJFSOWSDSBLMI-UHFFFAOYSA-N
• SMILES： [O-]C([C+](C)C=CC)=O

Computed Properties

• Exact Mass: 112.05244
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 37.3